N-[Bis(methylthio)methylene]glycine methyl ester
Overview
Description
N-[Bis(methylthio)methylene]glycine methyl ester is a versatile chemical compound used in scientific research. It finds applications in drug development, catalysis, and material synthesis.
Synthesis Analysis
The synthesis of this compound involves treating glycine with 2 equivalents of trimethylsilyl chloride, followed by the addition of methanol. Upon treatment with base, the salt converts to glycine methyl ester .Molecular Structure Analysis
The molecular formula is (CH3S)2C=NCH2CO2CH3, and its molecular weight is 193.29 g/mol .Chemical Reactions Analysis
This compound has served as a reagent in organic synthesis, a chelating agent, and an enzyme inhibitor .Physical and Chemical Properties Analysis
Scientific Research Applications
1. Organic Synthesis and Amino Acid Derivatives
N-[Bis(methylthio)methylene]glycine methyl ester is utilized in the field of organic synthesis, particularly for the creation of chain-elongated and α-branched α-amino acid derivatives. This compound can be converted via potassium enolates to form amino acid derivatives, which have applications in the synthesis of specific amino acids with high chemoselectivity (Hoppe & Beckmann, 1979).
2. Electrochemical Fluorination
In electrochemistry, this compound has been used in anodic fluorination processes. This process results in the production of mono and difluoroproducts, demonstrating the compound's utility in electrochemical fluorination of open-chain α-amino acid derivatives (Imai, Inagi, & Fuchigami, 2021).
3. Synthesis of α,β-Didehydroamino Acid Derivatives
This compound has also been used in the stereospecific synthesis of N-[Bis(methylthio)methylene]-α,β-didehydroamino acid methyl esters. These derivatives are prepared with total geometric selectivity and have significance in the synthesis of α-amino acids (Cativiela & Villegas, 1993).
4. Formation of Fullerenes
In the field of nanotechnology and material science, this compound has been involved in reactions with glycine methyl ester to control the formation of pyrrolidino[60]fullerene and aziridino[60]fullerene. This showcases its potential application in the creation of novel nanomaterials (Zhang, Gan, Huang, & Shi, 2004).
5. Inorganic Chemistry Applications
In inorganic chemistry, the compound is used in the preparation of complexes. For instance, its reactions with bis(salicylaldehydato)aquo-oxovanadium(IV) and other complexes have been explored, indicating its utility in forming inorganic complexes (Silva, Wootton, & Gillard, 1970).
Safety and Hazards
Future Directions
Investigating N-[Bis(methylthio)methylene]glycine methyl ester’s impact on protein function and potential therapeutic applications could be a promising avenue for future research.
Properties
IUPAC Name |
methyl 2-[bis(methylsulfanyl)methylideneamino]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S2/c1-9-5(8)4-7-6(10-2)11-3/h4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZAPFOKZCXRSDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN=C(SC)SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407478 | |
Record name | N-[Bis(methylthio)methylene]glycine methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58091-08-0 | |
Record name | N-[Bis(methylthio)methylene]glycine methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes the electrochemical fluorination of N-[Bis(methylthio)methylene]glycine methyl ester significant?
A1: This research marks the first successful instance of electrochemical fluorination applied to open-chain α-amino acid derivatives [, ]. This is a notable achievement as it opens avenues for synthesizing novel fluorinated amino acid derivatives, potentially impacting fields like medicinal chemistry and materials science.
Q2: How does the electrochemical fluorination of this compound differ from other similar compounds mentioned in the research?
A2: While both N-(diphenylmethyleneamino)-2,2,2-trifluoroethane and N-[bis(methylthio)methyleneamino]-2,2,2-triphenylethane yielded monofluorinated products upon anodic fluorination, this compound produced both mono- and difluorinated products depending on the amount of electricity used during the process [, ]. This suggests a potential for controlling the degree of fluorination in this compound, which could be valuable for fine-tuning its properties for specific applications.
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